Cas no 25875-51-8 (Robenidine)

• Product Name: Robenidine
• CAS No: 25875-51-8
• MF: C₁₅H₁₃Cl₂N₅
• MW: 334.203220129013
• CID: 52806
• PubChem ID: 9570438
• Update Time: 2025-04-18

Robenidine Chemical and Physical Properties

Names and Identifiers

• Robenidine
• 1,2-bis[(E)-(4-chlorophenyl)methylideneamino]guanidine
• Chimcoccide
• Khimcoccid
• Khimkoktsid
• Khimkoktside
• 1,2-Bis[(4-chlorophenyl)methylideneamino]guanidine hydrochloride
• Bis[(4-chlorophenyl)methylene]carbonimidic dihydrazide hydrochloride
• Chemcoccide
• Robenidine (INN)
• 1,3-bis[(E)-(4-chlorophenyl)methyleneamino]guanidine
• Robenidinum
• Robenidinum (INN-Latin)
• Tox21_112676
• 1,3-Bis[p-chlorobenzylidene]amino]guanidine
• Robenidine [INN:BAN]
• 4888ME6C4E
• NCGC00181026-02
• GUANIDINE, 1,3-BIS((p-CHLOROBENZYLIDENE)AMINO)-
• AKOS040744665
• DTXCID7026813
• ROBENIDINE [MI]
• Tox21_112676_1
• SR-01000872601
• CHEMBL97137
• Bis[(4-chlorophenyl)methylene]carbonimidic dihydrazide monohydrochloride
• UNII-4888ME6C4E
• CAS-25875-51-8
• SCHEMBL23858311
• 1173149-51-3
• ROBENIDINE [INN]
• Robenidina (INN-Spanish)
• MLS004774077
• D08486
• 2-(4-Chlorobenzylidene)-N'-[(4-chlorophenyl)methylidene]hydrazinecarboximidohydrazide #
• A818058
• N',2-Bis(4-chlorobenzylidene)hydrazine-1-carboximidhydrazide
• CS-0066386
• Robenidinum [INN-Latin]
• 25875-51-8
• Carbonimidic dihydrazide, bis[(4-chlorophenyl)methylene]-
• Carbonimidic dihydrazide, bis((4-chlorophenyl)methylene)-
• BRN 2222647
• SCHEMBL571509
• DTXSID9046813
• Robenidina
• HY-116724
• Robenidina [INN-Spanish]
• 1,3-Bis((p-chlorobenzylidene)amino)guanidine
• Robenidine-d8
• SMR003500746
• Cytostat
• Chimcoccid;Khimcoccid
• Chimcoccid
• EINECS 247-308-3
• SR-01000872601-1
• 1,3-Bis(4-chlorobenzylideneamino)guanidine
• NCGC00181026-01
• CHEBI:228790
• SCHEMBL25463421
• (2E)-2-(4-Chlorobenzylidene)-N'-[(E)-(4-chlorophenyl)methylidene]hydrazinecarboximidohydrazide

• Inchi： 1S/C15H13Cl2N5/c16-13-5-1-11(2-6-13)9-19-21-15(18)22-20-10-12-3-7-14(17)8-4-12/h1-10H,(H3,18,21,22)/b19-9+,20-10+
• InChI Key： MOOFYEJFXBSZGE-LQGKIZFRSA-N
• SMILES： ClC1C=CC(/C=N/N/C(/N)=N/N=C/C2C=CC(=CC=2)Cl)=CC=1

Computed Properties

• Exact Mass: 333.05500
• Monoisotopic Mass: 333.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.3042 (rough estimate)
• Melting Point: 289.5°C
• Boiling Point: 490.35°C (rough estimate)
• Flash Point: 249 °C
• Refractive Index: 1.6300 (estimate)
• PSA: 72.63000
• LogP: 4.35690